Cas no 168619-12-3 (3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester)

3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester structure
168619-12-3 structure
Product Name:3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester
CAS No:168619-12-3
MF:C15H11NO2
MW:237.253343820572
MDL:MFCD05978889
CID:1037712
PubChem ID:1392260
Update Time:2025-04-20

3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3'-cyano-[1,1'-biphenyl]-3-carboxylate
    • methyl 3-(3-cyanophenyl)benzoate
    • AKOS BAR-0320
    • METHYL 3'-CYANO[1,1'-BIPHENYL]-3-CARBOXYLATE
    • 3'-Cyano-biphenyl-3-carboxylic acid methyl ester
    • METHYL 3/'-CYANO[1,1/'-BIPHENYL]-3-CARBOXYLATE
    • CS-0211825
    • Methyl3'-cyano-[1,1'-biphenyl]-3-carboxylate
    • MFCD05978889
    • BS-21705
    • AKOS004113726
    • [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-, methyl ester
    • 168619-12-3
    • DTXSID70362607
    • SCHEMBL7822720
    • 3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester
    • MDL: MFCD05978889
    • Inchi: 1S/C15H11NO2/c1-18-15(17)14-7-3-6-13(9-14)12-5-2-4-11(8-12)10-16/h2-9H,1H3
    • InChI Key: GSUUESGOWAPLGP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 237.078978594g/mol
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 408.7±38.0 °C at 760 mmHg
  • Flash Point: 200.0±13.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Security Information

3'-Cyano-Biphenyl-3-Carboxylic Acid Methyl Ester Pricemore >>

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